Cas no 80946-07-2 (Benzenecarboximidamide, N-ethyl-2-mercapto-)

Benzenecarboximidamide, N-ethyl-2-mercapto- structure
80946-07-2 structure
Product Name:Benzenecarboximidamide, N-ethyl-2-mercapto-
CAS No:80946-07-2
MF:C9H12N2S
MW:180.269980430603
CID:704735
PubChem ID:136229038
Update Time:2025-04-19

Benzenecarboximidamide, N-ethyl-2-mercapto- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, N-ethyl-2-mercapto-
    • 6-[amino(ethylamino)methylidene]cyclohexa-2,4-diene-1-thione
    • 80946-07-2
    • DTXSID10840237
    • Inchi: 1S/C9H12N2S/c1-2-11-9(10)7-5-3-4-6-8(7)12/h3-6,12H,2H2,1H3,(H2,10,11)
    • InChI Key: CIYITUDDPUFIHE-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1/C(/N)=N/CC

Computed Properties

  • Exact Mass: 180.07211956g/mol
  • Monoisotopic Mass: 180.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.4Ų
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